molecular formula C6H3BrClN3 B6234254 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine CAS No. 1781878-14-5

7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine

Cat. No. B6234254
CAS RN: 1781878-14-5
M. Wt: 232.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine is a derivative of imidazo[4,5-b]pyridine . Imidazo[4,5-b]pyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .


Synthesis Analysis

The synthesis of this compound involves the reaction of 5-bromopyridine-2,3-diamine with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine . The reaction of the latter compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds .


Molecular Structure Analysis

The structures of synthesized compounds were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction, and theoretical study using the DFT method .


Chemical Reactions Analysis

The alkylation reaction of 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine gives, each time, two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3, and N4 regioisomers .

Mechanism of Action

While specific information on the mechanism of action of 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine was not found, it is known that imidazo[4,5-b]pyridine derivatives have been identified as potent inhibitors of certain kinases .

Future Directions

The future directions for the research and development of 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine and its derivatives could involve further exploration of their potential applications in medicinal chemistry, given the wide range of applications of the imidazo[4,5-b]pyridine scaffold .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine involves the reaction of 6-chloro-3H-imidazo[4,5-b]pyridine with bromine in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "6-chloro-3H-imidazo[4,5-b]pyridine", "Bromine", "Suitable solvent", "Catalyst" ], "Reaction": [ "Add 6-chloro-3H-imidazo[4,5-b]pyridine to a reaction vessel", "Add suitable solvent to the reaction vessel", "Add catalyst to the reaction vessel", "Add bromine dropwise to the reaction mixture with stirring", "Heat the reaction mixture to a suitable temperature and maintain for a suitable time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry to obtain 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine" ] }

CAS RN

1781878-14-5

Molecular Formula

C6H3BrClN3

Molecular Weight

232.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.